Cas no 2229311-92-4 (2-(2,6-dichloropyridin-4-yl)oxyacetic acid)

• Product Name: 2-(2,6-dichloropyridin-4-yl)oxyacetic acid
• CAS No: 2229311-92-4
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• CID: 6070066
• PubChem ID: 145711950
• Update Time: 2025-05-24

2-(2,6-dichloropyridin-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloropyridin-4-yl)oxyacetic acid
• EN300-1975699
• 2-[(2,6-dichloropyridin-4-yl)oxy]acetic acid
• 2229311-92-4
• 2-((2,6-Dichloropyridin-4-yl)oxy)acetic acid

• Inchi： 1S/C7H5Cl2NO3/c8-5-1-4(2-6(9)10-5)13-3-7(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： KOVYBOWFROMEJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)OCC(=O)O

Computed Properties

• Exact Mass: 220.9646484g/mol
• Monoisotopic Mass: 220.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(2,6-dichloropyridin-4-yl)oxyacetic acid

Introduction to 2-(2,6-Dichloropyridin-4-yl)oxyacetic Acid (CAS No: 2229311-92-4)

2-(2,6-Dichloropyridin-4-yl)oxyacetic acid, also known by its CAS registry number CAS No: 2229311-92-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. In recent years, advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in research and development.

The molecular structure of CAS No: 2229311-92-4 consists of a pyridine ring substituted with two chlorine atoms at the 2 and 6 positions, with an oxyacetic acid group attached at the 4 position. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. The compound's synthesis typically involves multi-step reactions, including chlorination, oxidation, and coupling processes, which have been optimized in recent studies to enhance yield and purity.

Recent research has focused on the bioactivity of CAS No: 2229311-92-4, particularly its potential as a precursor or intermediate in drug discovery. Studies have demonstrated that this compound exhibits antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, its ability to modulate enzyme activity has led to investigations into its role in metabolic pathways, which could pave the way for novel therapeutic interventions.

In terms of applications, CAS No: 2229311-9